Cas no 791017-12-4 (3-fluoro-2,2-dimethyl-3-phenylpropanoic acid)

• Product Name: 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid
• CAS No: 791017-12-4
• CID: 4659118
• Update Time: 2025-06-18

3-fluoro-2,2-dimethyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid

Additional information on 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid

Professional Introduction to 3-fluoro-2,2-dimethyl-3-phenylpropanoic Acid (CAS No. 791017-12-4)

3-fluoro-2,2-dimethyl-3-phenylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number CAS No. 791017-12-4, belongs to a class of molecules that exhibit distinct chemical behaviors, making it a subject of interest for various scientific studies.

The molecular structure of 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid consists of a fluorine atom substituent, which is attached to a propane backbone that is both dimethylated and phenylated. This specific arrangement of functional groups imparts unique reactivity and biological activity, which has been explored in several cutting-edge research projects. The presence of the fluorine atom, in particular, is known to enhance the metabolic stability and binding affinity of molecules, making this compound a valuable candidate for drug development.

In recent years, there has been a surge in research focused on fluorinated compounds due to their potential advantages in medicinal chemistry. The fluorine atom can influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles. For instance, studies have shown that fluorine substitution can increase the lipophilicity and reduce metabolic degradation, thereby extending the half-life of therapeutic agents. This has led to the exploration of fluorinated derivatives as intermediates in the synthesis of novel pharmaceuticals.

3-fluoro-2,2-dimethyl-3-phenylpropanoic acid has been investigated for its role in developing new therapeutic agents. Its structural features make it a promising building block for more complex molecules designed to interact with biological targets. Researchers have particularly focused on its potential applications in the treatment of neurological disorders, where fluorinated compounds have shown promise due to their ability to cross the blood-brain barrier more effectively.

The synthesis of 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation. Techniques such as fluorination reactions and Grignard additions are commonly used in its preparation, highlighting the compound's complexity and the expertise required for its synthesis.

Recent studies have also explored the derivatives of 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid, examining how modifications to its structure can influence its biological activity. For example, replacing the phenyl group with other aromatic rings or introducing additional substituents has led to compounds with enhanced binding affinity to specific enzymes or receptors. These modifications are critical in optimizing drug candidates for efficacy and minimal side effects.

The pharmacological properties of 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid have been studied in vitro and in vivo models. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes or pathways relevant to various diseases. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible clinical applications.

The industrial significance of 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid extends beyond academic research. Its unique properties make it a valuable intermediate in the pharmaceutical industry, where it can be used to synthesize more complex drug molecules. As demand for innovative therapies grows, compounds like this are expected to play a crucial role in next-generation drug development pipelines.

In conclusion, 3-fluoro-2,2-dimethyl-3-phenylpropanoic acid (CAS No. 791017-12-4) represents a fascinating area of study within organic chemistry and pharmaceutical science. Its structural complexity and functional groups offer numerous possibilities for developing novel therapeutic agents. Continued research into this compound and its derivatives will likely yield significant advancements in medicine and chemical science.